BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Sourcing and Technical Guide:
CAS 500367-20-4

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Ethyl 2-(4-Fluorobenzyl)oxazole-4-
Compound Name:
carboxylate

Cat. No.: B11717460

Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate[1][2]
Executive Summary

CAS 500367-20-4, chemically identified as Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate, is
a high-value heterocyclic intermediate. It serves as a critical scaffold in the synthesis of
bioactive small molecules, particularly in the development of kinase inhibitors and GPCR
modulators where the oxazole moiety acts as a bioisostere for amide or ester linkages.

Unlike commodity chemicals, this compound is classified as a Specialized Research Building
Block. Its sourcing landscape is defined by "Make-to-Order” (MTO) or "Inquiry-Based" pricing
models rather than off-the-shelf catalog availability. This guide outlines the technical
specifications, validated sourcing strategies, and quality assurance protocols required to
procure research-grade material effectively.

Chemical Identity & Physicochemical Properties

Understanding the fundamental properties of CAS 500367-20-4 is essential for handling,
storage, and reaction planning.
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Specification

Chemical Name

Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate

CAS Number 500367-20-4
Molecular Formula C13H12FNOs3
Molecular Weight 249.24 g/mol

Core Scaffold

2,4-Disubstituted Oxazole

Physical State

Off-white to pale yellow solid (typically)

Solubility

Soluble in DMSO, DMF, Methanol, DCM;

Sparingly soluble in water

Purity Grade

Research Grade (>97% HPLC)

SMILES

CCOC(=0O)clcoc(Cc2ccc(F)cc2)nl

Structural Significance

The compound features a 2,4-disubstituted oxazole ring. The C2 position bears a 4-

fluorobenzyl group, a common pharmacophore used to improve metabolic stability (via fluorine

substitution) and lipophilicity. The C4 position holds an ethyl ester, which serves as a versatile

handle for further functionalization (e.g., hydrolysis to acid, reduction to alcohol, or conversion

to amides).

Sourcing Landscape & Pricing Analysis

The market for CAS 500367-20-4 is fragmented, with supply concentrated among specialized

organic synthesis CROs (Contract Research Organizations) rather than bulk distributors.

Primary Suppliers

Based on current database indexing (ChemicalBook, BOC Sciences), the following entities are

the primary sources. Note that "In Stock" status often implies a rapid synthesis capability rather

than physical inventory.
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e BOC Sciences: Major supplier for heterocyclic building blocks. Often holds small inventory or
offers rapid synthesis.

e Amadis Chemical: Known for specialized intermediates.

o ChemicalBook (Aggregator): Lists multiple regional Chinese manufacturers.

Pricing Tiers (Estimated)

Note: Prices are volatile and depend on synthesis scale. The following are typical ranges for
research-grade (>97%) material.

Estimated Price Range

Pack Size Availability Status
(USD)
100 mg $50 - $120 High Probability (In Stock)
Medium Probability (2-3
lg $150 - $350
weeks)
Low Probability (Make-to-
59 $600 - $1,200
Order)
Bulk (>100g) Inquiry Only Custom Synthesis Required

Sourcing Decision Matrix

The following diagram illustrates the decision logic for selecting a supplier based on project
urgency and scale.

Order Catalog Item
(100mg - 19)

e (Can walt) ‘
jg@ (Lead time 2-4 weeks
Scale > 10g ¢ )

Process R&D Quote
(>10g)

High (Need < 1 week

Urgency?

Need CAS 500367-20-4 Check 'In Stock' Status
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Figure 1: Sourcing decision tree for specialized building blocks.

Technical Expertise: Synthesis & Validation

To ensure scientific integrity, researchers must validate the identity of the procured material.[1]
Since this is a specialized intermediate, Certificates of Analysis (CoA) from suppliers should be
cross-verified.

Likely Synthetic Route (Hantzsch Oxazole Synthesis)

Understanding the synthesis helps in identifying potential impurities (e.g., unreacted starting
materials). The most probable route involves the condensation of 2-(4-fluorophenyl)acetamide
with Ethyl bromopyruvate.

e Precursors: 2-(4-fluorophenyl)acetamide + Ethyl 3-bromo-2-oxopropanoate.
e Reaction: Cyclization under thermal conditions or with a dehydrating agent.
o Potential Impurities:

o 4-Fluorophenylacetic acid (hydrolysis byproduct).

o Ethyl bromopyruvate (starting material).

o Regioisomers (unlikely in this specific Hantzsch synthesis but possible in other routes).

Quality Assurance Protocol

Every batch received must undergo the following "Self-Validating System" before use in
biological assays or further synthesis.
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Method

Acceptance Criteria

Purpose

1H-NMR (DMSO-d6)

Integration of ethyl group
(triplet/quartet) matches
aromatic signals (4H) and

oxazole proton (1H).

Confirms structure and solvent

content.[2]

LC-MS

Single peak >97% area; Mass
[M+H]+ = 250.24.

Confirms purity and molecular

weight.

TLC

Single spot (visualized under
uv).

Quick purity check.

QC Workflow Diagram

This workflow ensures that only validated material enters the experimental pipeline.
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l
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l

LC-MS Analysis
(Mass Confirmation)

l

1H-NMR Analysis
(Structure Verification)

Pass Criteria?

Yes (>97%) \No (<95% or Wrong Mass)

Release to Lab Quarantine / Return

Click to download full resolution via product page
Figure 2: Quality Control (QC) workflow for validating incoming research chemicals.

Handling and Safety

o Storage: Store at 2-8°C (short term) or -20°C (long term) under inert atmosphere
(Nitrogen/Argon). Esters can hydrolyze if exposed to moisture over time.
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o Safety: Treat as a potential irritant. Wear standard PPE (Gloves, Goggles, Lab Coat).

o H-Statements (Predicted): H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H335 (May cause respiratory irritation).

 Solubility: Dissolve in DMSO for biological stock solutions (typically stable for 1 month at
-20°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Sourcing and Technical Guide: CAS
500367-20-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11717460#suppliers-and-price-of-cas-500367-20-4-
research-grade]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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